Cas no 86864-08-6 (1H-Pyrrol-3-amine, N,2,5-triphenyl-)
86864-08-6 structure
Product Name:1H-Pyrrol-3-amine, N,2,5-triphenyl-
CAS No:86864-08-6
MF:C22H18N2
MW:310.391725063324
CID:660338
Update Time:2024-01-31
1H-Pyrrol-3-amine, N,2,5-triphenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrol-3-amine, N,2,5-triphenyl-
- N,2,5-triphenyl-1H-pyrrol-3-amine
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- Inchi: 1S/C22H18N2/c1-4-10-17(11-5-1)20-16-21(23-19-14-8-3-9-15-19)22(24-20)18-12-6-2-7-13-18/h1-16,23-24H
- InChI Key: CKJQOPLYLBRWTB-UHFFFAOYSA-N
- SMILES: N1C(C2=CC=CC=C2)=CC(NC2=CC=CC=C2)=C1C1=CC=CC=C1
Experimental Properties
- Density: 1.174±0.06 g/cm3(Predicted)
- Melting Point: 141-142 °C(Solv: hexane (110-54-3))
- Boiling Point: 522.3±50.0 °C(Predicted)
- pka: 17.00±0.50(Predicted)
1H-Pyrrol-3-amine, N,2,5-triphenyl- Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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